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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

scandium(III) nitrate hydrate. Due to the hygroscopic nature of scandium(III) nitrate, it exists

in various hydrated forms, with the tetrahydrate and pentahydrate being common. This guide

details the molecular weights of these forms and outlines experimental protocols for the

determination of the degree of hydration and density.

Quantitative Data: Molecular Weight
The molecular weight of scandium(III) nitrate is dependent on its degree of hydration. The table

below summarizes the molecular weights for the anhydrous form and its common hydrates.

Compound Formula Molecular Weight ( g/mol )

Anhydrous Scandium(III)

Nitrate
Sc(NO₃)₃ 230.97[1]

Scandium(III) Nitrate

Tetrahydrate
Sc(NO₃)₃·4H₂O 303.03[2]

Scandium(III) Nitrate

Pentahydrate
Sc(NO₃)₃·5H₂O 321.05[3]
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Density of Scandium(III) Nitrate Hydrate
An experimentally determined value for the density of scandium(III) nitrate hydrate is not

readily available in the reviewed literature. The density of a specific sample will depend on its

degree of hydration and crystalline structure. However, the density can be determined

experimentally.

Experimental Protocols
Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)
Objective: To determine the number of water molecules (degree of hydration) in a sample of

scandium(III) nitrate hydrate, which is crucial for confirming its molecular weight.

Methodology:

Instrument Calibration: Calibrate the thermogravimetric analyzer for temperature and mass

according to the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of the scandium(III) nitrate hydrate sample

into a TGA pan (e.g., alumina or platinum).

TGA Measurement:

Place the sample in the TGA furnace.

Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of at least

300 °C. A heating rate of 10 °C/min is typically used.

Use an inert atmosphere, such as nitrogen or argon, with a constant flow rate (e.g., 50

mL/min) to prevent side reactions.

Data Analysis:

The TGA curve will show a mass loss corresponding to the loss of water molecules.

Determine the percentage mass loss from the TGA curve.
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Calculate the number of moles of water lost and the moles of the anhydrous scandium(III)

nitrate remaining.

The ratio of moles of water to moles of anhydrous salt gives the degree of hydration.

Determination of Density by Gas Pycnometry
Objective: To determine the true density of a solid sample of scandium(III) nitrate hydrate.

Methodology:

Instrument Preparation: Ensure the gas pycnometer is calibrated and functioning correctly

using a standard of known volume. Helium is typically used as the displacement gas due to

its small atomic size and inert nature.

Sample Preparation:

Accurately weigh a sample of the scandium(III) nitrate hydrate. The sample should be a

fine powder to ensure efficient packing and minimize void spaces.

Dry the sample to a constant weight at a mild temperature (e.g., 40-50 °C) under vacuum

to remove any surface-adsorbed moisture without losing water of hydration. The stability of

the specific hydrate at this temperature should be considered.

Measurement:

Place the weighed sample into the sample chamber of the pycnometer.

Seal the chamber and purge with the analysis gas (helium) to remove air and any residual

moisture.

Perform the density measurement according to the instrument's operating procedure. The

instrument will measure the volume of the sample by quantifying the pressure change of

the helium in a calibrated volume.

Repeat the measurement several times until a stable reading is obtained.

Calculation:
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The density (ρ) is calculated using the formula: ρ = mass / volume

The instrument software typically performs this calculation automatically.

Visualizations
The following diagrams illustrate the relationship between the different forms of scandium(III)

nitrate and a general workflow for their characterization.
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Caption: Relationship between anhydrous and hydrated forms of scandium(III) nitrate.
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Caption: Experimental workflow for the characterization of scandium(III) nitrate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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